Cas no 16994-00-6 (3-azabicyclo3.2.1octan-2-one)

• Product Name: 3-azabicyclo3.2.1octan-2-one
• CAS No: 16994-00-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD11502568
• CID: 1107507
• PubChem ID: 548825
• Update Time: 2025-07-28

3-azabicyclo3.2.1octan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octan-2-one
• 3-azabicyclo[3.2.1]octanone
• VIJCSXWSAGILRP-UHFFFAOYSA-N
• 3-azabicyclo[3.2.1]octan-4-one
• AK311924
• MFCD11502568
• A907878
• 16994-00-6
• AKOS006347696
• EN300-179798
• SY288304
• CS-0186768
• DS-11787
• SCHEMBL4994284
• 3-azabicyclo3.2.1octan-2-one

• MDL： MFCD11502568
• Inchi： 1S/C7H11NO/c9-7-6-2-1-5(3-6)4-8-7/h5-6H,1-4H2,(H,8,9)
• InChI Key： VIJCSXWSAGILRP-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(CN1)C2

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.4

Experimental Properties

• Boiling Point: 297.4±9.0°C at 760 mmHg

3-azabicyclo3.2.1octan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD243871)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams